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Compound of Interest

Compound Name: 4-Acetoxyphenylboronic acid

Cat. No.: B575150

Essential Safety and Handling Guide for 4-
Acetoxyphenylboronic Acid

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This guide provides immediate, essential
safety and logistical information for the proper use and disposal of 4-Acetoxyphenylboronic
acid, ensuring a secure laboratory environment and adherence to safety protocols.

Chemical Identifier:

Name: 4-Acetoxyphenylboronic acid

CAS Number: 149104-90-5[1]

Molecular Formula: CsHeBO4[1]

Molecular Weight: 180.0 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

4-Acetoxyphenylboronic acid is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may lead to respiratory irritation. Adherence to proper PPE
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protocols is mandatory to mitigate exposure risks.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
full-face shield.[2][3]

Protects eyes from dust
particles and potential

splashes of the chemical.[4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[4][5] Gloves
should be inspected before
use and changed if

contaminated.

Prevents direct skin contact

with the compound.[5]

Body Protection

A laboratory coat must be
worn. For larger quantities, a
chemical-resistant apron is

recommended.[4][5]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of
dust particles.[4][6]

Minimizes the risk of
respiratory tract irritation from

dust or aerosols.[5]

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is crucial for the safe handling of 4-Acetoxyphenylboronic acid.

[EEN

. Preparation:

N

. Donning PPE:

The work area should be clean and free of clutter.

Ensure a certified chemical fume hood is used for all handling activities.[4][5]

Verify that an eyewash station and safety shower are readily accessible.[2][5]
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o Before handling the chemical, put on all required personal protective equipment as outlined
in the table above.

3. Handling and Use:
o Keep the container of 4-Acetoxyphenylboronic acid tightly closed when not in use.[2][6]

e Avoid generating dust when transferring the solid.[4][6] Use appropriate tools, such as a
spatula, for transfers.[4]

« If making a solution, slowly add the solid to the solvent to prevent splashing.

4. Post-Handling:

o Clean the work area to remove any residual chemical.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]

Disposal Plan

All waste generated from the use of 4-Acetoxyphenylboronic acid must be treated as
hazardous waste.

» Waste Collection: Collect all waste material, including contaminated PPE and empty
containers, in a designated, labeled, and sealed container for hazardous waste.[5][7]

» Waste Segregation: Do not mix this waste with other waste streams unless explicitly
instructed by your institution's environmental health and safety (EHS) department.[7]

» Disposal: Dispose of all chemical waste in accordance with federal, state, and local
regulations.[5] Do not pour waste down the drain.[7] Contact your institution's EHS
department or a licensed professional waste disposal service to arrange for pickup.[7]

Emergency Procedures
« Spill:
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o Small Spill: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill.[5] Sweep or vacuum the material and place it into a suitable, labeled
disposal container.[6][8]

o Large Spill: Evacuate the area and contact your institution's EHS department immediately.

[8]

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][6]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention.[2][6]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[2][6]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek medical attention.[6]
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Workflow for Handling 4-Acetoxyphenylboronic Acid
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Caption: Workflow for Handling 4-Acetoxyphenylboronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b575150?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-acetoxyphenylboronic-acid-177490-82-3
https://www.fishersci.com/store/msds?partNumber=AC369400010&productDescription=4-ACETYLPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://na.bhs1.com/protective-kit.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Butylsulfinyl_phenyl_boronic_acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Difluorophenylboronic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b575150#personal-protective-equipment-for-handling-4-acetoxyphenylboronic-acid
https://www.benchchem.com/product/b575150#personal-protective-equipment-for-handling-4-acetoxyphenylboronic-acid
https://www.benchchem.com/product/b575150#personal-protective-equipment-for-handling-4-acetoxyphenylboronic-acid
https://www.benchchem.com/product/b575150#personal-protective-equipment-for-handling-4-acetoxyphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b575150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b575150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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